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Compound of Interest

Compound Name: Tridecanoic acid-d9

Cat. No.: B12414076 Get Quote

Essential Safety and Handling Guide for
Tridecanoic Acid-d9
This guide provides immediate, essential safety and logistical information for handling

Tridecanoic acid-d9 in a laboratory setting. The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals while maintaining the

integrity of the product.

Personal Protective Equipment (PPE)
When handling Tridecanoic acid-d9, the following personal protective equipment is mandatory

to minimize exposure and ensure personal safety.
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PPE Category Item Specification

Eye and Face Protection Safety Glasses or Goggles

Must be compliant with

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1][2]

Face Shield
Recommended when there is

a splash hazard.

Hand Protection Chemical-resistant Gloves

Nitrile or other appropriate

material. Inspect gloves for

integrity before use.

Body Protection Laboratory Coat To prevent skin contact.[1][2]

Protective Clothing
As needed to minimize skin

contact.[1]

Closed-toe Shoes
Required for all laboratory

work.[2]

Respiratory Protection
NIOSH/MSHA or EN 149

Approved Respirator

Required if working in an area

with poor ventilation or when

dust generation is

unavoidable.[1]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Tridecanoic acid-d9 is crucial for safety and experimental

success.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product label matches the order specifications.
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Ensure the container is tightly sealed.

2. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents, strong reducing agents, and strong bases.[1]

Keep the container tightly closed when not in use to prevent contamination and exposure to

moisture.[1][2]

The recommended storage condition is to refrigerate in a tightly sealed container.[3]

3. Handling and Use:

All handling of Tridecanoic acid-d9 should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to keep airborne concentrations low.[1][2]

Minimize the generation and accumulation of dust.[1][2] If the compound is a solid, handle it

carefully to avoid creating airborne particles.

Avoid contact with eyes, skin, and clothing.[1][2]

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[2]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

4. Spill and Emergency Procedures:

Minor Spill:

Wear appropriate PPE.

For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled

disposal container.[1][2] Avoid generating dust.

Clean the spill area with an appropriate solvent and then wash with soap and water.
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Major Spill:

Evacuate the area and prevent entry.

Alert your institution's environmental health and safety (EHS) office immediately.

Provide ventilation to the area if it is safe to do so.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and flush skin with plenty of water for at

least 15 minutes. Seek medical attention if irritation develops.[1]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and give 2-4 cupfuls of water or milk. Seek immediate medical attention.[1]

Disposal Plan
Proper disposal of Tridecanoic acid-d9 and associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste:

Dispose of unused or unwanted Tridecanoic acid-d9 in a designated, labeled hazardous

waste container.

As a deuterated compound with a stable isotope, Tridecanoic acid-d9 does not require

special disposal procedures beyond those for the non-deuterated form.[4] Disposal should

be in accordance with local, state, and federal regulations for chemical waste.[2]

Contaminated Materials:
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Any materials that have come into contact with Tridecanoic acid-d9, such as gloves,

weighing paper, and pipette tips, should be considered contaminated.

Place all contaminated disposable materials into a sealed and labeled hazardous waste

bag or container for disposal.

Empty Containers:

Rinse empty containers thoroughly with a suitable solvent. The rinsate should be collected

and disposed of as hazardous waste.

Follow institutional guidelines for the disposal of empty, rinsed chemical containers.

Quantitative Data Summary
The following table summarizes key quantitative data for Tridecanoic acid, which is expected to

be very similar for its deuterated form, Tridecanoic acid-d9.

Property Value

Molecular Formula C₁₃H₂₆O₂ (non-deuterated)

Molecular Weight 214.35 g/mol (non-deuterated)[2][5]

Appearance White solid[2][6]

Melting Point 40-46 °C (104-115 °F)[2][3]

Boiling Point 236 °C (457 °F) at 100 mmHg[2][3]

Flash Point 113 °C (235.4 °F)[2][7]

Water Solubility 33 mg/L at 20 °C[3]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling Tridecanoic acid-d9 in a

laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12414076?utm_src=pdf-body
https://www.benchchem.com/product/b12414076?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ5Y2d6M2NhbnM4MzF2cjBhdWg0cDI3ODZlcGVoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MTMxQUZfNjM4LTUzLTlfVHJpZGVjYW5vaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTYxMzFBRl82MzgtNTMtOV9UcmlkZWNhbm9pYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--0b0fb5d226de2f525661b49378be4f90560895aa/MetaSci_MSI6131AF_638-53-9_Tridecanoic%20acid.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tridecanoic-acid
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ5Y2d6M2NhbnM4MzF2cjBhdWg0cDI3ODZlcGVoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MTMxQUZfNjM4LTUzLTlfVHJpZGVjYW5vaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTYxMzFBRl82MzgtNTMtOV9UcmlkZWNhbm9pYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--0b0fb5d226de2f525661b49378be4f90560895aa/MetaSci_MSI6131AF_638-53-9_Tridecanoic%20acid.pdf
https://cymitquimica.com/cas/638-53-9/
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ5Y2d6M2NhbnM4MzF2cjBhdWg0cDI3ODZlcGVoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MTMxQUZfNjM4LTUzLTlfVHJpZGVjYW5vaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTYxMzFBRl82MzgtNTMtOV9UcmlkZWNhbm9pYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--0b0fb5d226de2f525661b49378be4f90560895aa/MetaSci_MSI6131AF_638-53-9_Tridecanoic%20acid.pdf
https://www.thegoodscentscompany.com/data/rw1292351.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ5Y2d6M2NhbnM4MzF2cjBhdWg0cDI3ODZlcGVoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MTMxQUZfNjM4LTUzLTlfVHJpZGVjYW5vaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTYxMzFBRl82MzgtNTMtOV9UcmlkZWNhbm9pYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--0b0fb5d226de2f525661b49378be4f90560895aa/MetaSci_MSI6131AF_638-53-9_Tridecanoic%20acid.pdf
https://www.thegoodscentscompany.com/data/rw1292351.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ5Y2d6M2NhbnM4MzF2cjBhdWg0cDI3ODZlcGVoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MTMxQUZfNjM4LTUzLTlfVHJpZGVjYW5vaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTYxMzFBRl82MzgtNTMtOV9UcmlkZWNhbm9pYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--0b0fb5d226de2f525661b49378be4f90560895aa/MetaSci_MSI6131AF_638-53-9_Tridecanoic%20acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC139520100&countryCode=US&language=en
https://www.thegoodscentscompany.com/data/rw1292351.html
https://www.benchchem.com/product/b12414076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving & Storage

Handling & Use

Cleanup & Disposal

Receive Shipment

Inspect Container

Store in Cool, Dry, Ventilated Area

Don Appropriate PPE

Begin Experiment

Work in Fume Hood

Weigh Compound

Prepare Solution/Experiment

Clean Work Area

Experiment Complete

Dispose of Chemical Waste Dispose of Contaminated Materials

Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tridecanoic acid-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12414076?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/44411.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ5Y2d6M2NhbnM4MzF2cjBhdWg0cDI3ODZlcGVoIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MTMxQUZfNjM4LTUzLTlfVHJpZGVjYW5vaWMgYWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTYxMzFBRl82MzgtNTMtOV9UcmlkZWNhbm9pYyUyMGFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--0b0fb5d226de2f525661b49378be4f90560895aa/MetaSci_MSI6131AF_638-53-9_Tridecanoic%20acid.pdf
https://www.thegoodscentscompany.com/data/rw1292351.html
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://pubchem.ncbi.nlm.nih.gov/compound/Tridecanoic-acid
https://cymitquimica.com/cas/638-53-9/
https://www.fishersci.com/store/msds?partNumber=AC139520100&countryCode=US&language=en
https://www.benchchem.com/product/b12414076#personal-protective-equipment-for-handling-tridecanoic-acid-d9
https://www.benchchem.com/product/b12414076#personal-protective-equipment-for-handling-tridecanoic-acid-d9
https://www.benchchem.com/product/b12414076#personal-protective-equipment-for-handling-tridecanoic-acid-d9
https://www.benchchem.com/product/b12414076#personal-protective-equipment-for-handling-tridecanoic-acid-d9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12414076?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

